Cas no 14971-43-8 (Molybdenum,pentacarbonyl(hexamethylphosphorous triamide-kP)-, (OC-6-22)- (9CI))

Molybdenum,pentacarbonyl(hexamethylphosphorous triamide-kP)-, (OC-6-22)- (9CI) structure
14971-43-8 structure
Product Name:Molybdenum,pentacarbonyl(hexamethylphosphorous triamide-kP)-, (OC-6-22)- (9CI)
CAS No:14971-43-8
MF:C11H19MoN3O5P
MW:400.199425935745
CID:197974
PubChem ID:6327284
Update Time:2025-04-19

Molybdenum,pentacarbonyl(hexamethylphosphorous triamide-kP)-, (OC-6-22)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Molybdenum,pentacarbonyl(hexamethylphosphorous triamide-kP)-, (OC-6-22)- (9CI)
    • Molybdenum, pentacarbonyl(hexamethylphosphorous triamide)-
    • Molybdenum, pentacarbonyl(hexamethylphosphorous triamide-p)-
    • Tris(dimethylamino)phosphine molybdenum pentacarbonyl
    • 14971-43-8
    • Molybdenum, pentacarbonyl(hexamethylphosphorous triamide-P)-, (OC-6-22)-
    • MLTIMNUOAZENOR-UHFFFAOYSA-N
    • Inchi: 1S/C6H18N3P.5CO.Mo/c1-7(2)10(8(3)4)9(5)6;5*1-2;/h1-6H3;;;;;;/p+1
    • InChI Key: MLTIMNUOAZENOR-UHFFFAOYSA-O
    • SMILES: [Mo].[PH+](N(C)C)(N(C)C)N(C)C.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 402.011636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 14.7Ų

Experimental Properties

  • PSA: 52.54

Molybdenum,pentacarbonyl(hexamethylphosphorous triamide-kP)-, (OC-6-22)- (9CI) Related Literature

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